2,3-dimethyl-1H-indole-7-carbohydrazide

• IUPAC Name: 2,3-dimethyl-1H-indole-7-carbohydrazide
• InChI: InChI=1S/C11H13N3O/c1-6-7(2)13-10-8(6)4-3-5-9(10)11(15)14-12/h3-5,13H,12H2,1-2H3,(H,14,15)
• InChI Key: FRSQFDGLGOOEBO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC2=C1C=CC=C2C(=O)NN)C
• Molecular Formula: C11H13N3O
• Molecular Weight: 203.24 g/mol

Description

“2,3-dimethyl-1H-indole-7-carbohydrazide” is a derivative of indole. Indoles are significant heterocyclic systems in natural products and drugs. They play a main role in cell biology. The application of indole derivatives as biologically active compounds for the treatment of various disorders has attracted increasing attention in recent years.

Synthesis Analysis

Indole carbohydrazide derivatives have been synthesized and evaluated for their antiplatelet aggregation activity. The synthetic route started from methyl 1H-indole-3-carboxylate and ethyl 1H-indole-2-carboxylate which were reacted with hydrazine monohydrate.

Molecular Structure Analysis

The molecular structure of “2,3-dimethyl-1H-indole-7-carbohydrazide” can be analyzed using techniques such as X-ray diffraction. The structures of similar compounds have been supported by 1H and 13C NMR spectroscopic data.

Chemical Reactions Analysis

Indole derivatives have been used to study the mechanism of oxidation by peroxodisulphate and peroxomonosulphate anions. A solution of the hydrazone was heated to above 160 °C, and the produced rutaecarpine was slowly precipitated.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2,3-dimethyl-1H-indole-7-carbohydrazide” can be inferred from similar compounds. For instance, 2,3-dimethyl-1H-indole has a molecular weight of 145.2010.

Scientific Research Applications

Antiviral Activity

Indole derivatives have shown promise as antiviral agents. For instance:

• 6-Amino-4-substitutedalkyl-1H-indole-2-substitutedcarboxylate derivatives were investigated for their antiviral properties. .

Anti-HIV Potential

Indole compounds have also been explored as anti-HIV agents. For example:

• Indolyl and oxochromenyl xanthenone derivatives were studied for their anti-HIV-1 activity. .

Other Biological Activities

Beyond antiviral and anti-HIV effects, indole derivatives exhibit a wide range of biological activities:

• .

Future Directions

Indole derivatives are essential and efficient chemical precursors for generating biologically active structures. Multicomponent reactions (MCRs) offer access to complex molecules. This field awaits further exploitation in the assembly of pharmaceutically interesting scaffolds.